3-[(4-bromo-1H-pyrazol-1-yl)methyl]-4-methoxybenzoic acid

• IUPAC Name: 3-[(4-bromopyrazol-1-yl)methyl]-4-methoxybenzoic acid
• InChI: InChI=1S/C12H11BrN2O3/c1-18-11-3-2-8(12(16)17)4-9(11)6-15-7-10(13)5-14-15/h2-5,7H,6H2,1H3,(H,16,17)
• InChI Key: GEJSZHKSJGWWSQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)CN2C=C(C=N2)Br
• Molecular Formula: C12H11BrN2O3
• Molecular Weight: 311.13 g/mol

Description

“3-[(4-bromo-1H-pyrazol-1-yl)methyl]-4-methoxybenzoic acid” is a chemical compound that belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group. It is also related to the compound 3-[(4-Bromo-1H-pyrazol-1-yl)methyl]aniline.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Studies have developed methods for synthesizing bromophenol derivatives and Schiff bases, involving reactions with bromomethylated compounds and the employment of palladium(0)-catalyzed coupling for creating complex molecules (Manthey, Pyne, & Truscott, 1990). Similarly, electrochemically induced transformations have been utilized to generate novel compounds with potential biomedical applications, emphasizing the utility in synthesizing complex molecules for diverse research applications (Ryzhkova, Ryzhkov, & Elinson, 2020).

• Structural Elucidation : The importance of precise structural elucidation in chemical research is highlighted by studies employing various spectroscopic techniques to confirm molecular structures. This foundational work is crucial for understanding the properties and potential applications of new compounds (Kumarasinghe, Hruby, & Nichol, 2009).

Biomedical Applications

• Antibacterial and Antifungal Properties : The synthesis and characterization of pyrazole Schiff bases have been explored for their antibacterial activities. Such compounds have shown potential as antibacterial agents against various pathogens, illustrating the biomedical relevance of bromophenol and pyrazole derivatives in developing new therapeutic agents (Feng, Guo, Sun, & Zhao, 2018).

• Antitumor Activity : Research into novel compounds, such as those involving pyrazole and benzothiophene derivatives, has been conducted to evaluate their potential antitumor activities. These studies aim to discover new drugs that can inhibit the growth of tumor cells, showcasing the critical role of synthetic chemistry in cancer research (Queiroz, Calhelha, Vale-Silva, Pinto, & São-José Nascimento, 2009).

Future Directions

The future directions for research on “3-[(4-bromo-1H-pyrazol-1-yl)methyl]-4-methoxybenzoic acid” and similar compounds could involve further exploration of their synthesis processes, chemical reactions, mechanisms of action, and biological activities. This could potentially lead to the development of new drugs with a broad range of therapeutic applications.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and pyrazole derivatives, have been reported to interact with a variety of biological targets . These include enzymes like acetylcholinesterase , and receptors involved in various biochemical pathways .

Mode of Action

It’s known that pyrazole derivatives can interact with their targets in a variety of ways, often leading to changes in the function of the target . For instance, some pyrazole derivatives have been found to inhibit enzymes, thereby altering the biochemical reactions they catalyze .

Biochemical Pathways

Similar compounds have been found to affect a variety of pathways, often related to the targets they interact with .

Pharmacokinetics

These properties are crucial in determining the bioavailability of a compound, its distribution within the body, its metabolism, and its eventual excretion .

Result of Action

Similar compounds have been found to have a variety of effects, often related to their interaction with their targets .